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Compound of Interest

Compound Name: Cytembena

Cat. No.: B1669690

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cytembena (sodium cis-f3-4-methoxybenzoyl-3-bromoacrylate) is a cytostatic agent that has
been investigated for its antineoplastic properties. Its mechanism of action is centered on the
direct inhibition of DNA synthesis, a critical process for the proliferation of cancer cells. This
technical guide provides a comprehensive overview of the chemical and physical properties,
mechanism of action, toxicology, and key experimental findings related to Cytembena. The
information is intended to serve as a resource for researchers and professionals involved in
drug development and cancer research.

Chemical and Physical Properties

Cytembena is a white to off-white crystalline powder. Its fundamental chemical and physical
characteristics are summarized in the table below.
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Property Value Reference
Sodium cis-p3-4-
Chemical Name methoxybenzoyl-3- PubChem
bromoacrylate
Molecular Formula C11HsBrNaOa4 PubChem
Molecular Weight 307.07 g/mol PubChem
Appearance White to off-white powder [1]
_ _ Not explicitly found in search
Melting Point 260-263 °C (decomposes)
results
Solubility Soluble in water [1]
CAS Number 21739-91-3 PubChem

Mechanism of Action and Biological Effects

Cytembena's primary mechanism of action is the direct inhibition of the DNA replication
complex, leading to a cessation of DNA synthesis and subsequent cell cycle arrest.[2]

Inhibition of DNA Synthesis

Studies utilizing a permeable eukaryotic cell system have demonstrated that Cytembena
directly inhibits replicative DNA synthesis.[2] This system allows for the study of agents that
affect the DNA replication machinery without the confounding factors of cellular uptake and
precursor metabolism. The experimental evidence indicates that Cytembena does not require
metabolic activation to exert its inhibitory effect on DNA replication.[2]

Effects on the Cell Cycle

Cytembena has been shown to significantly alter cell cycle kinetics. In HelLa cells, treatment
with Cytembena leads to a dose-dependent inhibition of growth and a notable accumulation of
cells in the G2/M phase of the cell cycle, with a corresponding decrease in the proportion of
cells in the GO/G1 phase.[3] At concentrations of 5 x 107> M and 7.5 x 10~> M, this G2/M block
was found to be irreversible.[3]
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The following diagram illustrates the logical relationship of Cytembena's effect on the cell
cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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